Cas no 2034469-71-9 (3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile)

3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile is a heterocyclic compound featuring a phenyl-substituted 1,2,3-triazole moiety linked to a pyrrolidine ring, further functionalized with a benzonitrile group. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The triazole and benzonitrile functionalities may confer favorable binding properties in medicinal chemistry applications, such as enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications, making it a versatile building block for targeted research. The compound’s stability and synthetic accessibility further enhance its suitability for exploratory studies in drug discovery and chemical biology.
3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile structure
2034469-71-9 structure
Product name:3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile
CAS No:2034469-71-9
MF:C20H17N5O
MW:343.381883382797
CID:5379576

3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile
    • Inchi: 1S/C20H17N5O/c21-12-15-5-4-8-17(11-15)20(26)24-10-9-18(13-24)25-14-19(22-23-25)16-6-2-1-3-7-16/h1-8,11,14,18H,9-10,13H2
    • InChI Key: GLOHAMLDRRCTRB-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(C(N2CCC(N3C=C(C4=CC=CC=C4)N=N3)C2)=O)=C1

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 612.4±65.0 °C(Predicted)
  • pka: 0.28±0.70(Predicted)

3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-0027-1mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
1mg
$81.0 2023-04-25
Life Chemicals
F6471-0027-25mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
25mg
$163.5 2023-04-25
Life Chemicals
F6471-0027-15mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
15mg
$133.5 2023-04-25
Life Chemicals
F6471-0027-3mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
3mg
$94.5 2023-04-25
Life Chemicals
F6471-0027-75mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
75mg
$312.0 2023-04-25
Life Chemicals
F6471-0027-4mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
4mg
$99.0 2023-04-25
Life Chemicals
F6471-0027-20mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
20mg
$148.5 2023-04-25
Life Chemicals
F6471-0027-30mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
30mg
$178.5 2023-04-25
Life Chemicals
F6471-0027-2mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
2mg
$88.5 2023-04-25
Life Chemicals
F6471-0027-40mg
3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]benzonitrile
2034469-71-9 90%+
40mg
$210.0 2023-04-25

Additional information on 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile

Introduction to 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile and Its CAS No. 2034469-71-9

3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile

CAS No. 2034469-71-9 is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a pyrrolidinyl moiety and a triazole ring in its structure suggests a high degree of molecular complexity, which can be leveraged for designing drugs with enhanced specificity and efficacy.

The structural framework of 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile incorporates several key pharmacophoric elements that are known to interact favorably with biological targets. The pyrrolidinyl group is a common pharmacophore found in many bioactive compounds, often contributing to binding affinity and selectivity. Additionally, the triazole ring is well-documented for its role in drug design, providing stability and facilitating interactions with biological receptors.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic scaffolds due to their diverse biological activities. The combination of a pyrrolidinyl and triazole moiety in CAS No. 2034469-71-9 positions it as a promising candidate for further investigation in drug discovery. Researchers have been exploring the potential of such compounds in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The benzonitrile moiety in the compound's name also contributes to its unique chemical properties. Benzonitriles are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. They can participate in multiple reaction pathways, making them versatile building blocks in medicinal chemistry. The presence of a carbonyl group further enhances the reactivity of this compound, allowing for further functionalization and derivatization.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile exemplify this principle by offering a unique combination of structural features that can be exploited for therapeutic applications. The integration of computational methods and high-throughput screening has accelerated the identification of promising candidates for further development.

The potential applications of CAS No. 2034469-71-9 extend beyond traditional pharmaceuticals. Its structural characteristics make it a valuable tool for research purposes, particularly in understanding the relationship between molecular structure and biological activity. This compound can serve as a scaffold for designing analogs with improved properties, such as enhanced solubility or reduced toxicity.

In conclusion, 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]carbonyl]benzonitrile (CAS No. 2034469-71-9) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.

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